Cas no 2228551-03-7 (3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile
• CAS No: 2228551-03-7
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5864541
• PubChem ID: 165679850
• Update Time: 2025-06-08

3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-β-hydroxy-2-methoxybenzenepropanenitrile
• 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile
• 2228551-03-7
• EN300-1975543

• Inchi： 1S/C10H10ClNO2/c1-14-10-3-2-7(11)6-8(10)9(13)4-5-12/h2-3,6,9,13H,4H2,1H3
• InChI Key： CFKCQSOOUHEBDX-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.4±45.0 °C(Predicted)
• pka: 12.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile

3-(5-Chloro-2-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2228551-03-7): An Emerging Compound in Pharmaceutical Research

3-(5-Chloro-2-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2228551-03-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro, methoxy, and hydroxy substituents, exhibits a diverse range of biological activities that make it a promising candidate for the development of new drugs.

The chemical structure of 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile is particularly noteworthy. The presence of the chloro and methoxy groups on the phenyl ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The hydroxy group, on the other hand, adds polarity and can enhance solubility, which is crucial for drug delivery and bioavailability.

In recent studies, 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile has shown promising results in various biological assays. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in numerous inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile has also been investigated for its antioxidant activity. Oxidative stress is a common underlying factor in many chronic diseases, and compounds with strong antioxidant properties can play a crucial role in mitigating oxidative damage. Research has shown that this compound can scavenge free radicals and protect cells from oxidative stress-induced damage, making it a potential candidate for the treatment of conditions such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile is another important aspect that has been studied extensively. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be considered for further clinical development.

In addition to its therapeutic potential, the synthesis of 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile has been optimized to improve yield and reduce costs. Various synthetic routes have been explored, including those involving transition metal-catalyzed reactions and green chemistry approaches. These advancements in synthesis methods not only make the compound more accessible for large-scale production but also align with the growing emphasis on sustainable chemical processes.

The safety profile of 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile is also an important consideration. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 2228551-03-7) represents a promising compound in the field of pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential, with the hope of translating these findings into effective treatments for various diseases.